molecular formula C11H13ClO3 B8400602 gamma-(p-Methoxyphenoxy)butyric acid chloride

gamma-(p-Methoxyphenoxy)butyric acid chloride

Cat. No.: B8400602
M. Wt: 228.67 g/mol
InChI Key: QFJOKEFUILPSFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Gamma-(p-Methoxyphenoxy)butyric acid chloride is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClO3

Molecular Weight

228.67 g/mol

IUPAC Name

4-(4-methoxyphenoxy)butanoyl chloride

InChI

InChI=1S/C11H13ClO3/c1-14-9-4-6-10(7-5-9)15-8-2-3-11(12)13/h4-7H,2-3,8H2,1H3

InChI Key

QFJOKEFUILPSFY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OCCCC(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Benzene (70.0 cc) and 14 0 grams of γ-(p-methoxyphenoxy)butyric acid were agitated with water cooling and 5.74 cc of thionyl chloride was added dropwise. Subsequently, the mixture was agitated for 10 minutes at an internal temperature of 60° C. After the reaction had been completed, the reaction mixture was cooled and transferred to a separate flask and the solvent and excess thionyl chloride were removed in a rotary evaporator. γ-(p-Methoxyphenoxy)butyric acid chloride was obtained as white crystals.
Quantity
70 mL
Type
reactant
Reaction Step One
[Compound]
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14
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0 g
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reactant
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reactant
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5.74 mL
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reactant
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Synthesis routes and methods II

Procedure details

Benzene (70.0 cc) and 14.0 grams of γ-(p-methoxyphenoxy)butyric acid were agitated with water cooling and 5.74 cc of thionyl chloride was added dropwise. Subsequently, the mixture was agitated for 10 minutes at an internal temperature of 60° C. After the reaction had been completed, the reaction mixture was cooled and transferred to a separate flask and the solvent and excess thionyl chloride were removed in a rotary evaporator. γ-(p-Methoxyphenoxy)butyric acid chloride was obtained as white crystals.
Quantity
70 mL
Type
reactant
Reaction Step One
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
5.74 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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